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Compound of Interest

Compound Name: 4-Amino-2-nitropyridine

Cat. No.: B056722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical properties of 4-Amino-2-
nitropyridine, a compound of interest in various research and development applications.

Core Chemical Properties
4-Amino-2-nitropyridine is a substituted pyridine derivative. The key quantitative data for this

compound are summarized in the table below.

Property Value

Molecular Formula C5H5N3O2[1][2]

Molecular Weight 139.11 g/mol [1][2][3][4]

CAS Number 14916-64-4[1][2][4]

IUPAC Name 2-nitropyridin-4-amine[2]

Chemical Structure
The structural arrangement of 4-Amino-2-nitropyridine, consisting of a pyridine ring

substituted with an amino group at position 4 and a nitro group at position 2, is a key

determinant of its chemical reactivity and potential applications.
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Figure 1. Chemical structure of 4-Amino-2-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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